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Compound of Interest

Compound Name: 4-Mercapto-4-methyl-2-pentanone

Cat. No.: B033688 Get Quote

Essential Safety and Handling Guide for 4-Mercapto-
4-methyl-2-pentanone
For laboratory researchers, scientists, and drug development professionals, the safe handling

of chemicals is paramount. This guide provides critical safety and logistical information for 4-
Mercapto-4-methyl-2-pentanone (CAS No. 19872-52-7), a flammable liquid and potential

irritant, ensuring operational safety and proper disposal.[1]

Hazard Identification and Classification
4-Mercapto-4-methyl-2-pentanone is classified as a flammable liquid and vapor. It is also

known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1][3]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Hazard Classification Code Description

Flammable liquids Flam. Liq. 3
Flammable liquid and vapor[1]

[2]

Skin corrosion/irritation Skin Irrit. 2 Causes skin irritation[1][2]

Serious eye damage/eye

irritation
Eye Irrit. 2A

Causes serious eye irritation[1]

[2]

Specific target organ toxicity,

single exposure
STOT SE 3

May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 4-Mercapto-4-methyl-2-pentanone.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields, or a face

shield.[4]

Protects against splashes and

aerosols.

Skin Protection
Nitrile rubber gloves and a

flame-resistant lab coat.[4]

Prevents skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[4]

Minimizes inhalation of vapors

or aerosols.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[4]

Essential for preventing direct

skin contact.[4]

Operational and Handling Plan
Adherence to a strict operational protocol is necessary to minimize exposure and ensure the

stability of the compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.synerzine.com/docs/sds/W1427A%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/SG/en/product/sial/918911
https://www.synerzine.com/docs/sds/W1427A%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/SG/en/product/sial/918911
https://www.synerzine.com/docs/sds/W1427A%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/SG/en/product/sial/918911
https://www.synerzine.com/docs/sds/W1427A%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/SG/en/product/sial/918911
https://www.benchchem.com/product/b033688?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.[4]

Verify that an eyewash station and safety shower are readily accessible.[4][5]

Prepare and label all necessary glassware and equipment within the fume hood.[4]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[4]

Handling:

Don all required PPE before handling the chemical.[4]

Ground/bond container and receiving equipment to prevent static discharge.[1][3]

Use only non-sparking tools.[1][3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][5]

Avoid breathing vapor or spray.[1]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[1][3][5]

Keep cool.[1][3]

The recommended storage temperature is 2-8°C.[2]

Emergency Procedures
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Exposure Scenario First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[1][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][5]

Ingestion May cause irritation. Treat symptomatically.[1]

Fire

Use alcohol-resistant foam, carbon dioxide, dry

powder, or water fog to extinguish. Do not use a

water jet.[1]

Disposal Plan
Proper disposal of 4-Mercapto-4-methyl-2-pentanone and contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. The label must explicitly state that the container holds thiol-containing waste.[4]

Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be

placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste

container.[4]

All chemical waste should be disposed of through a licensed contractor, following all

institutional and governmental regulations.[1][3][4][5]
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Workflow for Safe Handling of 4-Mercapto-4-methyl-2-pentanone
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Caption: This diagram outlines the procedural workflow for safely handling 4-Mercapto-4-
methyl-2-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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